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Compound of Interest

Compound Name: OdG1

Cat. No.: B1578478 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the 8-oxoguanine DNA glycosylase 1 (OGG1) inhibitor, identified as

OGG1-IN-O8 (CAS Number: 350997-39-6), is critical for laboratory safety and environmental

protection.[1][2][3] This document provides a comprehensive, step-by-step guide for the safe

handling and disposal of this compound, referred to herein by the operational identifier "OdG1".

Chemical and Safety Data
A summary of the key identification and safety data for OdG1 is presented in the table below

for easy reference.
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Identifier Value

Operational Identifier OdG1

Formal Chemical Name
3,4-Dichlorobenzo[b]thiophene-2-

carbohydrazide

CAS Number 350997-39-6[1][2][3]

Molecular Formula C₉H₆Cl₂N₂OS

Appearance White to beige powder[4]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2, Specific Target

Organ Toxicity (Single Exposure) 3[4]

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[4]

Signal Word Warning[4]

Experimental Protocols: Disposal Methodology
The disposal of OdG1 must be conducted in accordance with institutional and local

environmental regulations. The following protocol outlines the recommended steps for its

proper disposal.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

If handling large quantities or if there is a risk of dust generation, use a respirator with an

appropriate filter.

2. Waste Collection:

Collect waste OdG1 in a designated, clearly labeled, and sealed container.

The container should be compatible with the chemical and appropriately marked as

hazardous waste.
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Do not mix OdG1 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

3. Small Spills:

For small spills of solid OdG1, carefully sweep the material into a designated waste

container, avoiding dust generation.

The area of the spill should then be decontaminated with an appropriate solvent and the

cleaning materials disposed of as hazardous waste.

4. Disposal Route:

OdG1 is classified as a combustible solid and must be disposed of as hazardous chemical

waste.[4]

Contact your institution's EHS office to arrange for the pickup and disposal of the waste

container.

Do not dispose of OdG1 down the drain or in regular trash.

5. Decontamination of Labware:

All labware that has come into contact with OdG1 should be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., DMSO, which is listed as a

solvent for this compound) in a fume hood.[4]

Collect the rinse solvent as hazardous waste.

Logical Workflow for OdG1 Disposal
The following diagram illustrates the decision-making process for the proper disposal of OdG1.
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Caption: Logical workflow for the proper disposal of OdG1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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